4-Chlorophenol

• CAS No.: 106-48-9
• Product Name: 4-Chlorophenol
• Molecular Formula: C6H5ClO; C6H4ClOH; C6H5ClO
• Molecular Weight: 128.55 g/mol
• IUPAC Name: 4-chlorophenol
• Standard InChI: InChI=1S/C6H5ClO/c7-5-1-3-6(8)4-2-5/h1-4,8H
• Standard InChIKey: WXNZTHHGJRFXKQ-UHFFFAOYSA-N
• Impurities: ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/; The impurities include polychlorinated dibenzo-pdioxins (PCDDs), polychlorinated dibenzofurans (PCDFs), polychlorinated phenoxyphenols, polychlorinated diphenyl ethers, polychlorinated benzenes, and polychlorinated biphenyls. Because the higher chlorinated phenols are produced at higher temperature, the contamination of the higher chlorinated phenols is greater than that of the lower chlorinated phenols. /Chlorophenols/
• SMILES: C1=CC(=CC=C1O)Cl
• Canonical SMILES: C1=CC(=CC=C1O)Cl
• Boiling Point: 428 °F at 760 mm Hg (NTP, 1992); 220.0 °C; 220 °C
• Colorform: Needle like, white to straw-colored crystals; White crystals (yellow or pink when impure); Yellow solid
• Density: 1.31 at 68 °F (USCG, 1999); 1.2238 at 78 °C/4 °C; 1.3 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00
• Flash Point: 250 °F (NTP, 1992); 121 °C (250 °F) CLOSED CUP; 121 °C c.c.
• Melting Point: 109.8 to 110.7 °F (NTP, 1992); 42.7 °C; 42.8 °C; 43 °C
• Physical Description: P-chlorophenol appears as white crystals with a strong phenol odor. Slightly soluble to soluble in water, depending on the isomer, and denser than water. Noncombustible. Used as an intermediate in organic synthesis of dyes and drugs.; COLOURLESS-TO-YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: 4-chlorophenol is a monochlorophenol substituted at the pare position by a chlorine atom.; P-chlorophenol appears as white crystals with a strong phenol odor. Slightly soluble to soluble in water, depending on the isomer, and denser than water. Noncombustible. Used as an intermediate in organic synthesis of dyes and drugs.; P-chlorophenol is a white crystals with a strong phenol odor. Slightly soluble to soluble in water, depending on the isomer, and denser than water. Noncombustible.
• Related CAS: 1121-74-0 (potassium salt); 1193-00-6 (hydrochloride salt)
• Shelf Life: Volatile with steam
• Solubility: 10 to 50 mg/mL at 59° F (NTP, 1992); 0.19 M; 2.71 PARTS SOL IN 100 PARTS WATER @ 20 °C; Very sol in alc, glycerin, ether, chloroform, fixed and volatile oils; sparingly sol in liquid petroleum; Very sol in ethanol, benzene, ethyl ether; soluble in alkali; Soluble in aqueous alkali, oxygenated and aromatic solvents; In water, 2.40X10+4 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 2.7
• Synonyms: 4-chlorophenol; 4-chlorophenol ion (1+); 4-chlorophenol, copper (+1) salt; 4-chlorophenol, nickel (+2) salt; 4-chlorophenol, potassium salt; 4-chlorophenol, sodium salt; 4-chlorophenol, titanium (+4) salt; 4-chlorophenoxide; 4-monochlorophenol; p-chlorophenol; para-monochlorophenol; parachlorophenol
• Vapor Density: 4.4 (NTP, 1992) (Relative to Air); 4.43 (Air= 1); Relative vapor density (air = 1): 4.44
• Vapor Pressure: 0.1 mm Hg at 68 °F (NTP, 1992); 0.09 mmHg; 8.7X10-2 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 13
• PubChem Compound: 4684
• Last Modified: Nov 11 2021